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Compound of Interest

Compound Name: tert-Butyl benzoate

Cat. No.: B1219572

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling tert-Butyl Benzoate. The following
procedures for personal protective equipment (PPE), handling, and disposal are compiled to
ensure safe laboratory use of this chemical.

Hazard Identification and Personal Protective
Equipment

tert-Butyl benzoate is a combustible liquid that can cause skin and serious eye irritation. It is
also harmful if swallowed. Adherence to the following Personal Protective Equipment (PPE)
guidelines is mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

To prevent serious eye

irritation from splashes.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat or coveralls.

To prevent skin irritation upon
contact.[1][2]

Respiratory Protection

Not typically required with
adequate ventilation. If vapors
or mists are generated, a
NIOSH-approved respirator
should be used.

To prevent respiratory tract

irritation from inhalation.[2]

Hand Protection

Protective gloves.

To avoid direct contact with the
skin.[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of tert-Butyl benzoate is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of tert-Butyl Benzoate
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Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol [2]

Appearance Light yellow liquid[3]

Odor Odorless|[3]

Boiling Point 122 - 124 °C/ 251.6 - 255.2 °F @ 9 mmHg[3]
Flash Point 110 °C /230 °F[3]

Stability Stable under normal conditions.[1]

Operational and Handling Protocols

Proper handling procedures are critical to minimize the risk of exposure and contamination.
Operations should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

Key Handling Steps:

e Preparation: Ensure a clean and organized workspace. Have all necessary equipment and
safety gear readily available before handling the chemical.

e Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize
inhalation of vapors.[1]

¢ Avoiding Contact: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke
in the handling area.[2]

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[1]

o Transfer: Use explosion-proof equipment and take precautionary measures against static
discharge when transferring the liquid.[1]

e After Handling: Wash hands and face thoroughly after handling.[1]
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Storage and Disposal Plan

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
o Keep away from oxidizing agents and strong bases.[2]

e Protect from direct sunlight.[2]

Disposal:

» Disposal of tert-Butyl benzoate and its containers must be conducted in accordance with
local, regional, and national regulations.[1][4]

» Entrust disposal to a licensed waste disposal company.[1]
e Do not allow the product to enter drains.

» Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[1][4]

Emergency Procedures

Spill Response Workflow:
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Chemical Spill Response Workflow for tert-Butyl Benzoate

Immediate Actions

Evacuate unnecessary personnel

l

Ensure adequate ventilation

l

Remove ignition sources

Containment & Cleanup

Wear appropriate PPE

:

Contain spill with inert absorbent material
(e.g., sand, earth)

:

Collect absorbed material into a suitable container

Disposal & Decontamination

Label container for hazardous waste

;

Dispose of waste according to regulations

l

Decontaminate the spill area

Click to download full resolution via product page

Caption: Workflow for handling a tert-Butyl benzoate spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][2]

In Case of Skin Contact: Immediately take off all contaminated clothing and wash the skin
with plenty of water. If skin irritation occurs, get medical advice.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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